Cas no 1361529-60-3 (2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361529-60-3
• MF: C₁₃H₇Cl₃F₃NO
• MW: 356.554991006851
• CID: 4967532
• Update Time: 2025-05-19

2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7Cl3F3NO/c1-21-11-5-7(4-10(20-11)13(17,18)19)6-2-8(14)12(16)9(15)3-6/h2-5H,1H3
• InChI Key： ABVVPLNXZNBMID-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(N=C(C(F)(F)F)C=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361529-60-3) and Its Applications in Modern Chemical Biology

2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by the CAS number 1361529-60-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The structural features of this molecule, particularly its combination of methoxy, trichlorophenyl, and trifluoromethyl substituents, endow it with unique chemical properties that make it a valuable candidate for further exploration in drug discovery and material science.

The methoxy group at the 2-position of the pyridine ring introduces a polar characteristic, enhancing solubility in polar solvents and potentially influencing interactions with biological targets. The 3,4,5-trichlorophenyl moiety at the 4-position introduces significant electron-withdrawing effects through the chlorine atoms, which can modulate the electronic properties of the molecule. This substitution pattern is often exploited in medicinal chemistry to fine-tune binding affinity and selectivity. Additionally, the trifluoromethyl group at the 6-position further enhances lipophilicity and metabolic stability, making it a common feature in bioactive molecules designed for longer half-lives in vivo.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine. Studies have demonstrated its potential as a scaffold for developing inhibitors targeting various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational modeling suggests that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders.

The trichlorophenyl substituent has been extensively studied for its role in enhancing binding affinity to biological targets. Chlorine atoms can participate in multiple non-covalent interactions, including dipole-dipole interactions and halogen bonding, which can significantly strengthen molecular recognition. In contrast, the methoxy group can form hydrogen bonds with hydrophilic residues in protein active sites, further contributing to the compound's binding efficacy. These structural features make 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine a promising candidate for structure-based drug design.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in cell proliferation and survival. The presence of multiple halogen atoms suggests that this molecule may also exhibit potent antimicrobial properties, a property that has been observed in other halogenated pyridines. Further research is needed to fully characterize its spectrum of activity and potential side effects.

The synthesis of 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry play a crucial role in confirming the structural integrity of the synthesized compound.

The industrial relevance of this compound is underscored by its potential applications in agrochemicals and specialty chemicals. The unique combination of substituents makes it a versatile building block for designing novel pesticides and herbicides with improved efficacy and environmental safety profiles. As regulatory pressures on traditional agrochemicals increase, compounds like 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine offer a promising alternative by leveraging advanced chemical biology insights.

Future research directions include exploring derivatives of this compound to enhance its pharmacological properties further. By systematically modifying substituents such as the methoxy or trifluoromethyl groups, researchers can optimize potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between computational chemists and experimental biologists will be essential in accelerating these efforts towards discovering novel therapeutic agents.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way bioactive compounds are identified and optimized. Predictive models trained on large datasets of bioactive molecules can now rapidly screen candidates like 2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine for potential activity against various disease targets. This approach not only accelerates hit identification but also provides valuable insights into structural-activity relationships (SAR), guiding synthetic chemists toward more effective molecular designs.

In conclusion,2-Methoxy-4-(3,4,5-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361529-60-3) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with significant therapeutic potential. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs across multiple disease areas.